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Compound of Interest

5,5"-Bis(tributylstannyl)-2,2'-
Compound Name:

bithiophene

Cat. No.: B175666

An In-depth Technical Guide to 5,5'-Bis(tributylstannyl)-2,2'-bithiophene

This guide provides a comprehensive overview of 5,5'-Bis(tributylstannyl)-2,2'-bithiophene,
a key building block in the field of organic electronics. It is intended for researchers, scientists,
and professionals involved in materials science and drug development.

Core Molecular Information

5,5'-Bis(tributylstannyl)-2,2'-bithiophene is an organotin compound that serves as a crucial
monomer for the synthesis of conjugated polymers. These polymers are integral to the
development of advanced organic electronic devices.

Chemical Properties and Identifiers

The fundamental properties of 5,5'-Bis(tributylstannyl)-2,2'-bithiophene are summarized in
the table below for quick reference.
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Property Value

Molecular Weight 744.35 g/mol [1]

Molecular Formula C32H58S2Sn2[1]

CAS Number 171290-94-1[2]

Appearance Liquid

Density 1.217 g/mL at 25 °C[1]

Boiling Point 632.7+65.0 °C (Predicted)[1]

Flash Point > 110 °C (>230 °F) - closed cup

INChl Key HCHJCBXNKUSQOT-UHFFFAOYSA-N[2]

Synthesis and Experimental Protocols

The synthesis of 5,5'-Bis(tributylstannyl)-2,2'-bithiophene is most commonly achieved
through a two-step process involving lithiation followed by stannylation.[2] An alternative high-
yield strategy involves a palladium-catalyzed Stille coupling reaction.[2]

Protocol 1: Lithiation and Stannylation of 2,2'-
Bithiophene

This established method begins with the precursor 2,2'-bithiophene.[2]

» Dissolution: Dissolve 2,2'-bithiophene in an anhydrous solvent, such as tetrahydrofuran
(THF), under an inert nitrogen atmosphere.[2]

e Cooling: Cool the solution to a low temperature, typically -78°C, to manage the reaction's
reactivity.[2]

e Lithiation: Add a strong organolithium base, most commonly n-butyllithium (n-BuLi), dropwise
to the cooled solution. Approximately 2.2 equivalents of n-BuLi are used to ensure complete
deprotonation at the 5 and 5' positions of the bithiophene, forming the 5,5'-dilithio-2,2'-
bithiophene intermediate.[2]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.myskinrecipes.com/shop/th/thiophene-derivatives/47973--55-bistributylstannyl-22-bithiophene.html
https://www.myskinrecipes.com/shop/th/thiophene-derivatives/47973--55-bistributylstannyl-22-bithiophene.html
https://www.benchchem.com/product/b175666
https://www.myskinrecipes.com/shop/th/thiophene-derivatives/47973--55-bistributylstannyl-22-bithiophene.html
https://www.myskinrecipes.com/shop/th/thiophene-derivatives/47973--55-bistributylstannyl-22-bithiophene.html
https://www.benchchem.com/product/b175666
https://www.benchchem.com/product/b175666?utm_src=pdf-body
https://www.benchchem.com/product/b175666
https://www.benchchem.com/product/b175666
https://www.benchchem.com/product/b175666
https://www.benchchem.com/product/b175666
https://www.benchchem.com/product/b175666
https://www.benchchem.com/product/b175666
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Warming and Stirring: Allow the reaction mixture to warm to room temperature and stir for a
period to ensure the lithiation process is complete.[2]

» Stannylation: The subsequent addition of tributyltin chloride results in the final product, 5,5'-
Bis(tributylstannyl)-2,2'-bithiophene.

Protocol 2: Stille Coupling

A notable alternative approach is the palladium-catalyzed Stille coupling reaction.[2] In this
method, 5,5'-dibromo-2,2'-bithiophene is coupled with an organotin reagent like hexabutylditin
in the presence of a palladium catalyst.[2] This can offer high regioselectivity and good yields.
[2] A common catalyst used for this type of reaction is Pd(PPhs)a in anhydrous toluene under
microwave-assisted conditions, which can lead to yields greater than 85%.[2]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b175666
https://www.benchchem.com/product/b175666?utm_src=pdf-body
https://www.benchchem.com/product/b175666?utm_src=pdf-body
https://www.benchchem.com/product/b175666
https://www.benchchem.com/product/b175666
https://www.benchchem.com/product/b175666
https://www.benchchem.com/product/b175666
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Material

-

Step 1

Lithiation
A

tep 2

tep 3

Step 5

Stannylation

( )

Formation

Final Broduct

Click to download full resolution via product page

Caption: Synthesis workflow for 5,5'-Bis(tributylstannyl)-2,2'-bithiophene.
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Applications in Research and Development

5,5'-Bis(tributylstannyl)-2,2'-bithiophene is a compound of significant interest in the field of
advanced organic materials. Its primary utility is in palladium-catalyzed cross-coupling
reactions, especially the Stille coupling reaction, to form carbon-carbon bonds.[2] This enables
the creation of extended Tt-conjugated polymer chains.[2]

The tributylstannyl groups serve as reactive sites, allowing for controlled polymerization and
influencing the resulting polymer's structure and properties.[2] The polymers derived from this
monomer are at the forefront of organic electronics research due to their unique electronic and
optical properties.[2]

Key application areas include:

e Organic Light-Emitting Diodes (OLEDs): These polymers can function as the emissive layer.

[2]

» Organic Photovoltaics (OPVs): They can be used in the active layer for absorbing sunlight
and generating electrical charge.[2]

o Organic Field-Effect Transistors (OFETSs): Their semiconducting properties make them
suitable for the active channel material.[2]

The electron-rich 2,2'-bithiophene unit acts as an electron-donating block within the polymer
chain, which is crucial for tuning the highest occupied molecular orbital (HOMO) energy level of
the polymer.[2] A higher HOMO level can facilitate more efficient charge transfer in devices like
OPVs.[2]

Purity Validation

The purity of 5,5'-Bis(tributylstannyl)-2,2'-bithiophene is typically confirmed using H and 13C
Nuclear Magnetic Resonance (NMR) spectroscopy to ensure the absence of residual bromine
or tin byproducts.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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